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Introduction
Neptunium-239 (Np-239) is a short-lived radionuclide that plays a crucial role in the analytical

chemistry of nuclear fuel reprocessing. With a half-life of just 2.356 days, its presence is a

direct indicator of recent neutron capture by Uranium-238, making it a valuable tool for process

monitoring and nuclear material accountancy.[1] This document provides detailed application

notes and experimental protocols for the utilization of Np-239 in the analysis of spent nuclear

fuel streams, particularly within the context of the Plutonium Uranium Reduction Extraction

(PUREX) process. Its distinct gamma-ray emissions allow for quantitative analysis using

gamma spectrometry, often serving as a proxy for plutonium isotopes and as an isotopic tracer

for the long-lived Neptunium-237 (Np-237).

Principle and Application
The primary application of Np-239 in nuclear fuel reprocessing analysis is centered on its

properties as a gamma-emitting tracer. In the complex matrix of dissolved spent nuclear fuel,

which contains a myriad of fission and activation products, the direct measurement of certain

actinides can be challenging. Np-239 offers a practical solution for several analytical objectives:
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Process Monitoring: The concentration of Np-239 in various PUREX process streams

provides near real-time information about the behavior of neptunium and, by extension,

plutonium, as they share similar redox chemistry.

Chemical Yield Determination: In the analysis of the long-lived and more radiologically

significant Np-237, Np-239 is an ideal isotopic tracer. By spiking a known amount of Np-239

into a sample at the beginning of the chemical separation process, the final measured

activity of Np-239 allows for the accurate determination of the chemical recovery of

neptunium, thereby correcting for any losses during the analytical procedure.

Proxy for Plutonium: Due to their similar behavior in the PUREX process, Np-239 can be

used as a proxy for the distribution of plutonium in different process streams, which is

particularly useful for process optimization and troubleshooting.

Data Presentation
The following tables summarize key quantitative data relevant to the application of Np-239 in

nuclear fuel reprocessing analysis.

Table 1: Nuclear Properties of Neptunium-239

Property Value

Half-life 2.356 days

Decay Mode Beta Minus (β-)

Daughter Nuclide Plutonium-239 (Pu-239)

Primary Gamma-ray Energies 106.1 keV, 228.2 keV, 277.6 keV

Table 2: Prominent Gamma-ray Emissions of Neptunium-239 for Spectrometric Analysis
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Energy (keV) Intensity (%) Notes

106.1 23.1

High intensity, but can have

interferences from other

nuclides in spent fuel.

228.2 11.3
Commonly used for

quantification.

277.6 14.3

Often selected for

measurement due to its

relatively high energy and

intensity, reducing background

interference.[2]

Table 3: Typical Concentrations of Neptunium in Spent Nuclear Fuel and PUREX Streams

Sample Type Np-237 Concentration Estimated Np-239 Activity

Spent Nuclear Fuel (PWR, 62

GWd/tU)
~500-700 g/tonne

Highly variable, dependent on

cooling time

PUREX Dissolver Solution 2.4 mg/L
Activity is a function of cooling

time post-irradiation

PUREX High-Level Liquid

Waste (HLLW)
10.3 mg/L

Activity is a function of cooling

time post-irradiation

Note: Np-239 activity is transient and depends on the time since irradiation. The values for Np-

237 provide a reference for the total neptunium inventory.

Table 4: Performance of Separation Methods for Neptunium
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Separation Method Analyte Recovery Yield
Decontamination
Factor (DF) from
major interferences

TEVA Resin

Chromatography
Np(IV) > 93%

Uranium: > 10,000;

Zirconium: > 70,000;

Ruthenium: > 4,000

RE-Resin

Chromatography
Np 65 - 69%

High for radioiodine

and radiotellurium

Experimental Protocols
Protocol 1: Determination of Np-239 in a PUREX
Dissolver Solution Sample
This protocol outlines the steps for the separation and measurement of Np-239 from a sample

of dissolved spent nuclear fuel.

1. Sample Preparation and Spiking:

In a hot cell, take a precise aliquot (e.g., 1 mL) of the dissolver solution.

If determining the chemical yield for Np-237, spike the sample with a known activity of a

certified Np-239 tracer (often milked from an Am-243 source). If measuring the inherent Np-

239, this step is omitted.

Add concentrated nitric acid to adjust the solution to approximately 8M HNO₃.

2. Valence Adjustment of Neptunium:

To ensure efficient separation on the TEVA resin, neptunium must be in the +4 oxidation

state.

Add a freshly prepared solution of ferrous sulfamate and ascorbic acid to the sample to

reduce Np(V) and Np(VI) to Np(IV). Gently heat the solution to facilitate the reduction.

3. Chromatographic Separation using TEVA Resin:
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Condition a pre-packed TEVA (tetravalent actinide) resin column with 8M HNO₃.

Load the prepared sample onto the column. Uranium, Plutonium(IV), and Neptunium(IV) will

be retained on the resin, while the bulk of the fission products and other actinides like

Americium and Curium will pass through.

Wash the column with 8M HNO₃ to remove any remaining fission products.

Selectively elute the neptunium fraction. A common eluent is a solution of dilute nitric acid

containing a reducing agent to convert Np(IV) to the less strongly retained Np(V), or a

complexing agent like oxalic acid.

4. Sample Preparation for Gamma Spectrometry:

Collect the neptunium eluate in a pre-weighed, standard geometry counting vial.

Evaporate the solution to a small volume or to dryness under a heat lamp.

Re-dissolve the residue in a small, fixed volume of dilute nitric acid to ensure a consistent

sample geometry for counting.

5. Gamma Spectrometry Measurement:

Place the sample vial in a calibrated high-purity germanium (HPGe) detector.

Acquire a gamma spectrum for a sufficient time to obtain good counting statistics for the Np-

239 peaks (e.g., 228.2 keV or 277.6 keV).

Analyze the spectrum to identify and quantify the Np-239 peaks. Correct for background

radiation.

6. Data Analysis and Calculation:

Calculate the activity of Np-239 in the sample using the peak area, detector efficiency,

gamma-ray intensity, and sample volume.

If a tracer was used, calculate the chemical yield by dividing the measured Np-239 activity by

the known activity of the spike.
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Apply the chemical yield to correct the measured activity of Np-237 in the sample.

Protocol 2: Milking of Np-239 Tracer from an Americium-
243 Source
This protocol describes the preparation of a high-purity Np-239 tracer from a parent Am-243

source.

1. Source Preparation:

Start with a stock solution of Americium-243 in dilute nitric acid. Np-239 is in secular

equilibrium with its parent Am-243.

2. Valence Adjustment:

Add ascorbic acid and ferric nitrate to the Am-243 solution to stabilize neptunium in the

Np(IV) state.

3. Chromatographic Separation:

Load the solution onto a TEVA resin column. Np(IV) is strongly retained, while Am(III) passes

through.

Wash the column with dilute nitric acid to remove any residual americium.

Elute the purified Np-239 using a suitable eluent, such as a solution containing a reducing

agent or a complexing agent.

4. Calibration of the Np-239 Tracer:

Prepare a standard of the eluted Np-239 solution in a calibrated geometry.

Measure the activity of the Np-239 standard using a calibrated gamma spectrometer.

The calibrated Np-239 tracer is now ready for use in spiking samples.

Mandatory Visualization
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Formation and Decay Pathway of Neptunium-239

Uranium-238
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Neutron Capture (n,γ)

Neptunium-239

β- decay (t½ = 23.5 min)

Plutonium-239

β- decay (t½ = 2.356 d)

Click to download full resolution via product page

Formation and decay of Np-239.
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Experimental Workflow for Np-239 Determination

Sample Preparation
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Analytical workflow for Np-239.
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Logical Relationships of Neptunium in the PUREX Process
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Co-extraction

Partitioning

Dissolved Spent Fuel
(U, Pu, Np, Fission Products)

Solvent Extraction with TBP

Organic Phase
(U, Pu(IV), Np(VI))

Aqueous Raffinate (HLLW)
(Fission Products, Am, Cm, Np(V))

Reduction of Pu(IV) to Pu(III)

Aqueous Plutonium Stream Organic Uranium/Neptunium Stream

Click to download full resolution via product page

Neptunium behavior in PUREX.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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